Cas no 1872749-77-3 (3-{2-[(3-methylbutyl)amino]ethyl}-1λ?-thietane-1,1-dione)

• Product Name: 3-{2-[(3-methylbutyl)amino]ethyl}-1λ?-thietane-1,1-dione
• CAS No: 1872749-77-3
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 5290395
• Update Time: 2026-03-10

3-{2-[(3-methylbutyl)amino]ethyl}-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-(isopentylamino)ethyl)thietane 1,1-dioxide
• 3-{2-[(3-methylbutyl)amino]ethyl}-1λ?-thietane-1,1-dione

• Inchi： 1S/C10H21NO2S/c1-9(2)3-5-11-6-4-10-7-14(12,13)8-10/h9-11H,3-8H2,1-2H3
• InChI Key： SJKSFZSJXFLVRN-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(CCNCCC(C)C)C1

Additional information on 3-{2-[(3-methylbutyl)amino]ethyl}-1λ?-thietane-1,1-dione

3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione (CAS No. 1872749-77-3): An Overview

3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione, with the CAS number 1872749-77-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thietanes, which are cyclic thioethers with a unique three-membered ring structure. The presence of the thietane ring and the substituted amino group imparts distinct chemical and biological properties to this molecule, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione is characterized by a thietane ring with a dione functionality and an amino-substituted ethyl chain. The dione group (C=O) provides the molecule with high reactivity and potential for forming stable complexes with metal ions, which can be advantageous in drug delivery systems. The amino group, particularly the (3-methylbutyl)amino substituent, introduces additional functionality that can enhance solubility and bioavailability, crucial factors in drug design.

Recent studies have focused on the synthesis and characterization of 3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the thietane ring and introduce the desired substituents. This method not only improves the yield but also reduces the number of synthetic steps, making it a cost-effective and scalable process for large-scale production.

In terms of biological activity, 3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione has shown promising results in various assays. Preliminary studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria. The unique combination of the thietane ring and the amino-substituted ethyl chain appears to disrupt bacterial cell walls and inhibit protein synthesis, leading to effective bacterial cell death.

Beyond its antimicrobial properties, 3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione has also been investigated for its anti-inflammatory effects. In vitro studies using human macrophage cell lines have shown that this compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione have also been studied to assess its suitability for drug development. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

To further evaluate its safety and efficacy, clinical trials are currently underway to investigate the use of 3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione in treating various conditions. Phase I trials have demonstrated that this compound is well-tolerated by human subjects at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, 3-{2-[(3-methylbutyl)amino]ethyl}-1λ^?-thietane-1,1-dione (CAS No. 1872749-77-3) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing therapeutic options for various diseases.